Cas no 1438-62-6 (13-Epi-Manool)

• Product Name: 13-Epi-Manool
• CAS No: 1438-62-6
• MF: C₂₀H₃₄O
• MW: 290.48336648941
• CID: 163120
• PubChem ID: 238792
• Update Time: 2025-08-05

13-Epi-Manool Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenepropanol, a-ethenyldecahydro-a,5,5,8a-tetramethyl-2-methylene-,(aS,1S,4aS,8aS)-
• 1-Naphthalenepropanol,.alp
• 13-Epimanool
• Epi-13-Manool
• Epimanool
• Labda-8(20),14-dien-13-ol, (13S)-
• [ "" ]
• 596-85-0
• NSC-43329
• F82728
• FT-0772333
• 8(17)14-Labdadien-13-ol - Picea sitchensis (sitka spruce)
• Labda-8(20),14-dien-13-ol, (13R)-
• 1438-62-6
• 106631-38-3
• NSC43329
• Labda-8(20), (13R)-
• 1-Naphthalenepropanol, alpha-ethenyldecahydro-alpha,5,5,8a-tetramethyl-2-methylene-
• 1-Naphthalenepropanol,5,5,8a-tetramethyl-2-methylene-, [1S-[1.alpha.(S*),4a.beta.,8a.alpha.]]-
• DTXSID90859504
• SCHEMBL16984814
• 5-(5,5,8a-Trimethyl-2-methylenedecahydro-1-naphthalenyl)-3-methyl-1-penten-3-ol #
• 5-(5,5,8a-trimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl)-3-methylpent-1-en-3-ol
• NSC-165961
• NSC165961
• XL170623
• CECREIRZLPLYDM-UHFFFAOYSA-N
• 1-Naphthalenepropanol, .alpha.-ethenyldecahydro-.alpha.,5,5,8a-tetramethyl-2-methylene-
• Vitexifolin A
• Manool
• 13-epi-manool
• (3S)-3-methyl-5-((1S,4aS,8aS)-5,5,8a-trimethyl-2-methylenedecahydronaphthalen-1-yl)pent-1-en-3-ol
• FS-9514
• (aS,1S,4aS,8aS)-a-Ethenyldecahydro-a,5,5,8a-tetramethyl-2-methylene-1-naphthalenepropanol; (13S)-Manool; 13-Epimanool; Epimanool
• 1-NAPHTHALENE-PROPANOL
• DTXSID4022072
• CHEMBL561922
• CS-0016303
• (5S,9S,10S,13S)-labda-8(17),14-dien-13-ol
• SCHEMBL248885
• 1-Naphthalenepropanol, alpha-ethenyldecahydro-alpha,5,5,8a-tetramethyl-2-methylene-, (1S-(1alpha(R*),4abeta,8aalpha))-
• (13S)-Labda-8(20),14-dien-13-ol
• (S)-3-Methyl-5-((1S,4aS,8aS)-5,5,8a-trimethyl-2-methylenedecahydronaphthalen-1-yl)pent-1-en-3-ol
• 1-Naphthalenepropanol, .alpha.-ethenyldecahydro-.alpha.,5,5,8a-tetramethyl-2-methylene-, [1S-[1.alpha.(R*),4a.beta.,8a.alpha.]]-
• labda-8(17),14-dien-13(S)-ol
• HY-N1039
• AKOS032962540
• (13S)-manool
• Q27146459
• (13S)-labda-8(17),14-dien-13-ol
• delta8(20),14-Labdadien-13alpha-ol
• (3S)-5-[(1S,4aS,8aS)-5,5,8a-trimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]-3-methylpent-1-en-3-ol
• CHEBI:76944
• (3S)-3-methyl-5-[(1S,4aS,8aS)-5,5,8a-trimethyl-2-methylidenedecahydronaphthalen-1-yl]pent-1-en-3-ol
• (3S)-3-methyl-5-[(1S,4aS,8aS)-5,5,8a-trimethyl-2-methylenedecahydronaphthalen-1-yl]pent-1-en-3-ol
• 13-Epi-Manool

• Inchi： 1S/C20H34O/c1-7-19(5,21)14-11-16-15(2)9-10-17-18(3,4)12-8-13-20(16,17)6/h7,16-17,21H,1-2,8-14H2,3-6H3
• InChI Key： CECREIRZLPLYDM-UHFFFAOYSA-N
• SMILES： OC(C=C)(C)CCC1C(=C)CCC2C(C)(C)CCCC21C

Computed Properties

• Exact Mass: 290.26100
• Monoisotopic Mass: 290.260965704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Color/Form: Oil
• Density: 0.9±0.1 g/cm3
• Boiling Point: 368.2±11.0 °C at 760 mmHg
• Flash Point: 118.2±15.6 °C
• PSA: 20.23000
• LogP: 5.50240
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

13-Epi-Manool Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids

Additional information on 13-Epi-Manool

Chemical Profile of CAS No. 1438-62-6 and 13-Epi-Manool

The compound with the CAS No. 1438-62-6 is a naturally occurring chemical entity that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its unique numerical identifier, belongs to a class of molecules that exhibit promising biological activities. Its structural and functional properties have been extensively studied, leading to a deeper understanding of its potential applications in drug development and therapeutic interventions.

In recent years, the compound has been the subject of numerous research studies aimed at elucidating its mechanism of action and exploring its pharmacological relevance. The 13-Epi-Manool, a derivative of this compound, has been particularly noted for its distinct chemical structure and biological efficacy. This derivative has shown remarkable potential in preclinical studies, particularly in the context of anti-inflammatory and antioxidant properties.

The structural uniqueness of CAS No. 1438-62-6 and its derivatives like 13-Epi-Manool lies in their complex molecular architecture, which includes multiple functional groups that contribute to their biological activity. These functional groups interact with various biological targets, leading to a wide range of pharmacological effects. The compound’s ability to modulate cellular signaling pathways has made it an attractive candidate for further investigation in the development of novel therapeutic agents.

Recent advancements in chemical synthesis have enabled researchers to produce high-purity forms of these compounds, facilitating more accurate and reliable experimental outcomes. The synthesis of 13-Epi-Manool, for instance, has been refined to achieve optimal yields and minimal impurities, ensuring that subsequent biological assays are conducted under stringent conditions.

The biological activity of CAS No. 1438-62-6 and 13-Epi-Manool has been particularly studied for its potential in treating chronic inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including arthritis, cardiovascular diseases, and certain types of cancer. The anti-inflammatory properties of these compounds have been demonstrated in vitro and in vivo models, suggesting their therapeutic potential.

Moreover, the antioxidant properties of 13-Epi-Manool have been highlighted in several studies, where it has shown the ability to scavenge free radicals and protect cells from oxidative damage. Oxidative stress is implicated in various diseases, including neurodegenerative disorders such as Alzheimer’s disease and Parkinson’s disease. The ability of 13-Epi-Manool to mitigate oxidative stress makes it a promising candidate for further research in this area.

Another area of interest is the potential role of these compounds in modulating immune responses. The immune system plays a crucial role in defending the body against pathogens and maintaining homeostasis. However, dysregulation of immune responses can lead to autoimmune diseases and chronic inflammation. Studies have indicated that CAS No. 1438-62-6 and its derivatives can influence immune cell function, potentially offering therapeutic benefits in autoimmune conditions.

The pharmacokinetic profile of 13-Epi-Manool has also been a focus of research efforts. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical efficacy and safety. Preliminary studies have shown that 13-Epi-Manool exhibits favorable pharmacokinetic properties, including good bioavailability and moderate metabolic clearance rates.

In conclusion, the compound identified by CAS No. 1438-62-6 and its derivative 13-Epi-Manool represent significant advancements in the field of pharmaceutical chemistry. Their unique structural features and diverse biological activities make them valuable candidates for further research and development. As our understanding of their mechanisms of action continues to grow, so too does the potential for these compounds to contribute to novel therapeutic strategies across various medical disciplines.